p-NH2-Bn-DOTA

• Molecular Formula: C23H35N5O8
• Molecular Weight: 509.6 g/mol
• InChI: InChI=1S/C23H35N5O8/c24-18-3-1-17(2-4-18)11-19-12-27(15-22(33)34)8-7-25(13-20(29)30)5-6-26(14-21(31)32)9-10-28(19)16-23(35)36/h1-4,19H,5-16,24H2,(H,29,30)(H,31,32)(H,33,34)(H,35,36)/t19-/m0/s1
• InChIKey: VEYDUAGNNSZVTN-IBGZPJMESA-N

p-NH2-Bn-DOTA: Bifunctional Chelator Overview

p-NH2-Bn-DOTA (CAS 181065-46-3) is a macrocyclic bifunctional chelator (BFC) consisting of a 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA) core functionalized with a para-aminobenzyl (p-NH2-Bn) pendant arm [1]. This molecular architecture enables simultaneous high-affinity coordination of medically relevant radiometals (⁶⁴Cu, ⁶⁸Ga, ¹⁷⁷Lu, ⁸⁶Y) via the DOTA cage and covalent conjugation to targeting vectors (antibodies, peptides, oligonucleotides) through the primary aromatic amine . As a precursor for tumor pretargeting and PET/SPECT imaging agents, p-NH2-Bn-DOTA is supplied as a white to off-white solid with molecular weight 509.55 g/mol and typical purity ≥95% [2].

Chelation Platform Macrocyclic DOTA with p-aminobenzyl arm for radiometal coordination and bioconjugation

Conjugation Workflow Primary amine enables coupling to antibodies, peptides, or oligonucleotides for PET/SPECT tracer research

Supply Form White to off-white solid, typical purity ≥95%

• [1] Dearling JL, Voss SD, Dunning P, Snay E, Fahey F, Smith SV, Huston JS, Meares CF, Treves ST, Packard AB. Imaging cancer using PET — the effect of the bifunctional chelator on the biodistribution of a 64Cu-labeled antibody. Nucl Med Biol. 2011 Jan;38(1):29-38. View Source
• [2] 西安瑞禧生物科技有限公司. DOTA-p-NH2-Bn产品技术资料. CAS 181065-46-3. View Source

Why Generic Analogs Cannot Replace p-NH2-Bn-DOTA

Generic substitution among bifunctional chelators is scientifically unjustified due to documented divergence in three critical procurement-relevant parameters: chelator-to-protein conjugation stoichiometry, radionuclide-dependent clearance organ distribution, and isomer-dependent pharmacokinetic profiles. When conjugated to the identical anti-GD2 antibody ch14.18, p-NH2-Bn-DOTA yields 0.85±0.19 chelators per protein, while BAT-6 yields 2.17±0.23 under equivalent conditions [1]. Furthermore, at 48 hours post-injection in tumor-bearing mice, ⁶⁴Cu-labeled p-NH2-Bn-DOTA immunoconjugates exhibit liver uptake of 7.59±1.14 %ID/g versus p-NH2-Bn-NOTA at 4.74±0.77 %ID/g — a statistically significant difference (p<0.05) [1]. Additionally, (S)-p-NH2-Bn-DOTA forms two coordination isomers (SAP and TSAP geometry) with ⁸⁶Y that produce minor but measurable biodistribution alterations in rats [2]. These data preclude simple replacement without revalidation of the entire radiolabeling and biodistribution workflow.

Conjugation Stoichiometry Generic analogs (e.g., BAT-6) may alter chelator-to-antibody ratio up to 2.6-fold, affecting specific activity and cost per labeled conjugate

Liver Clearance Profile p-NH2-Bn-NOTA shows significantly lower 48‑h liver retention; substitution may shift dosimetry for antibody-based imaging

Isomer-Dependent Behavior Unsubstituted DOTA lacks ⁸⁶Y coordination isomerism; p-NH2-Bn-DOTA produces separable SAP/TSAP isomers with distinct biodistribution

• [1] Dearling JL, Voss SD, Dunning P, Snay E, Fahey F, Smith SV, Huston JS, Meares CF, Treves ST, Packard AB. Imaging cancer using PET — the effect of the bifunctional chelator on the biodistribution of a 64Cu-labeled antibody. Nucl Med Biol. 2011 Jan;38(1):29-38. View Source
• [2] Schlesinger J, Bergmann R, Klussmann S, Wüst F. An 86Y-labeled mirror-image oligonucleotide: influence of Y-DOTA isomers on the biodistribution in rats. Bioconjug Chem. 2008 Mar;19(3):736-44. View Source

p-NH2-Bn-DOTA Quantitative Performance Evidence

Liver Clearance of ⁶⁴Cu-Immunoconjugates

In a direct head-to-head study using the identical anti-GD2 antibody ch14.18 conjugated with five BFCs and labeled with ⁶⁴Cu, liver uptake of p-NH2-Bn-DOTA immunoconjugate was significantly higher than that of p-NH2-Bn-NOTA at 48 hours post-injection in M21 melanoma-bearing mice [1]. This difference is statistically significant (p<0.05) and directly impacts image contrast and dosimetry calculations for clinical translation.

Liver Clearance ⁶⁴Cu

Head-to-head

7.59 ± 1.14 vs 4.74 ± 0.77 %ID/g (p-NH2-Bn-NOTA)

Liver uptake may differ significantly across chelators

M21 melanoma xenograft, 48 h, p<0.05, n=3–5

Evidence Dimension	Liver uptake of ⁶⁴Cu-labeled immunoconjugate at 48 h
Target Compound Data	7.59 ± 1.14 %ID/g
Comparator Or Baseline	p-NH2-Bn-NOTA: 4.74 ± 0.77 %ID/g; SarAr: 8.06 ± 0.77 %ID/g; BAT-6: 7.40 ± 1.33 %ID/g; DOTA: 7.22 ± 1.12 %ID/g
Quantified Difference	p-NH2-Bn-DOTA shows 60% higher liver uptake than p-NH2-Bn-NOTA (7.59 vs. 4.74 %ID/g); statistically similar to BAT-6 and DOTA
Conditions	M21 human melanoma xenograft-bearing nude mice; ex vivo biodistribution at 48 h post-injection; n=3-5 per group

Why This Matters

Procurement of p-NH2-Bn-DOTA over p-NH2-Bn-NOTA results in fundamentally different clearance organ dosimetry, requiring separate regulatory and clinical protocol optimization.

• [1] Dearling JL, Voss SD, Dunning P, Snay E, Fahey F, Smith SV, Huston JS, Meares CF, Treves ST, Packard AB. Imaging cancer using PET — the effect of the bifunctional chelator on the biodistribution of a 64Cu-labeled antibody. Nucl Med Biol. 2011 Jan;38(1):29-38. View Source

Conjugation Efficiency: Chelator-to-Antibody Stoichiometry

Under identical conjugation conditions using the ch14.18 antibody, the number of chelators attached per protein molecule varied substantially across BFCs. p-NH2-Bn-DOTA achieved 0.85±0.19 chelators per protein, comparable to p-NH2-Bn-NOTA (0.81±0.05) and DOTA (0.82±0.05), but substantially lower than BAT-6 (2.17±0.23) [1]. This stoichiometry directly influences the specific activity achievable and the number of radiometal payloads delivered per targeting molecule.

Conjugation Stoichiometry

Head-to-head

0.85 ± 0.19 chelators per antibody

Stoichiometry influences achievable specific activity

Anti-GD2 antibody ch14.18; 3 determinations

Evidence Dimension	Chelator-to-protein conjugation ratio
Target Compound Data	0.85 ± 0.19 chelators per antibody
Comparator Or Baseline	p-NH2-Bn-NOTA: 0.81±0.05; DOTA: 0.82±0.05; SarAr: 0.81±0.02; BAT-6: 2.17±0.23
Quantified Difference	p-NH2-Bn-DOTA yields 0.85 chelators/protein; BAT-6 yields 2.6-fold higher conjugation efficiency
Conditions	Conjugation to anti-GD2 antibody ch14.18; means of three separate determinations ± S.D.

Why This Matters

For procurement planning, the stoichiometric efficiency determines the amount of chelator required to achieve target specific activity and impacts cost-per-labeled-conjugate calculations.

• [1] Dearling JL, Voss SD, Dunning P, Snay E, Fahey F, Smith SV, Huston JS, Meares CF, Treves ST, Packard AB. Imaging cancer using PET — the effect of the bifunctional chelator on the biodistribution of a 64Cu-labeled antibody. Nucl Med Biol. 2011 Jan;38(1):29-38. View Source

Pharmacokinetic Equivalence in ⁶⁸Ga-Porphyrin Conjugates

A 2018 comparative study evaluated p-NH2-benzyl-DOTA and p-NH2-benzyl-NOTA as BFCAs for ⁶⁸Ga-labeled porphyrin PET agents. Both conjugates achieved high radiochemical purity (>95%) and demonstrated nearly identical serum stability and tumor uptake in animal models [1]. The authors concluded that both NOTA and DOTA derivatives could be considered functionally equivalent for ⁶⁸Ga-based porphyrin imaging applications.

⁶⁸Ga-Porphyrin PK

Head-to-head

Equivalent tumor uptake and serum stability to p-NH2-Bn-NOTA

Application-specific equivalence may support substitution

Symmetrical porphyrin; ⁶⁸Ga labeling; mouse model

Evidence Dimension	Pharmacokinetic behavior and tumor affinity in mouse model
Target Compound Data	High radiochemical purity; near-identical tumor uptake and serum stability to comparator
Comparator Or Baseline	p-NH2-benzyl-NOTA: equivalent radiochemical purity, serum stability, and tumor uptake
Quantified Difference	No significant difference observed; compounds deemed equivalent for this application
Conditions	Symmetrical porphyrin derivative (5,10,15,20-tetrakis(p-carboxymethyleneoxyphenyl)porphyrin) conjugated to BFCAs; ⁶⁸Ga radiolabeling; tumor-bearing mouse model

Why This Matters

This equivalence data provides procurement flexibility: for ⁶⁸Ga-porphyrin applications, either chelator may be substituted without pharmacokinetic penalty, though differences in liver clearance with antibodies (Evidence 1) suggest application-specific selection remains critical.

• [1] Guleria M, Das T, Amirdhanayagam J, Sarma HD, Dash A. Comparative Evaluation of Using NOTA and DOTA Derivatives as Bifunctional Chelating Agents in the Preparation of 68Ga-Labeled Porphyrin: Impact on Pharmacokinetics and Tumor Uptake in a Mouse Model. Cancer Biother Radiopharm. 2018 Feb;33(1):8-16. View Source

⁶⁴Cu Radiolabeling of Anti-GD2 Antibody

Using p-NH2-Bn-DOTA conjugated to the humanized anti-GD2 antibody hu14.18K322A, ⁶⁴Cu radiolabeling was achieved at greater than 95% radiochemical purity after chromatographic purification, with specific activity ranging from 127-370 MBq/mg (3.4-10 mCi/mg) [1]. Notably, the same research group reported that labeling with ⁶⁴Cu using p-NH2-Bn-DOTA was easily achieved in 30 minutes at 37°C with >95% radiochemical purity [2].

⁶⁴Cu Radiochemical Purity

Reported

>95% RCP; specific activity 127–370 MBq/mg

Supports batch reproducibility for research labeling

30 min at 37°C; chromatographic purification

Evidence Dimension	Radiochemical purity and specific activity
Target Compound Data	>95% radiochemical purity; specific activity 127-370 MBq/mg (3.4-10 mCi/mg)
Comparator Or Baseline	No direct quantitative comparator provided in source; class-level inference only
Quantified Difference	Not available
Conditions	⁶⁴Cu labeling of p-NH2-Bn-DOTA-hu14.18K322A; 30 min at 37°C; chromatographic purification

Why This Matters

Consistent achievement of >95% radiochemical purity supports robust batch-to-batch reproducibility, a critical procurement criterion for GMP radiopharmaceutical production.

• [1] Vavere AL, Butch ER, Dearling JL, Packard AB, Navid F, Shulkin BL, Snyder SE. 64Cu-p-NH2-Bn-DOTA-hu14.18K322A, a PET radiotracer targeting neuroblastoma and melanoma. J Nucl Med. 2012;53(supplement 1):1643. View Source
• [2] Dearling JL, Voss SD, Dunning P, Snay E, Fahey F, Smith SV, Huston JS, Meares CF, Treves ST, Packard AB. Chelator conjugation, Cu-64 radiolabeling, and in vitro and in vivo evaluation of hu14.18K322A, an anti-GD2 antibody for imaging neuroblastoma and melanoma. J Nucl Med. 2010;51(supplement 2):108. View Source

⁸⁶Y Coordination Isomerism: SAP vs. TSAP Biodistribution

When (S)-p-NH2-Bn-DOTA complexes with ⁸⁶Y, two coordination isomers form — adopting square antiprismatic (SAP) and twisted square antiprismatic (TSAP) geometries — which can be separated via HPLC [1]. Biodistribution studies in Wistar rats demonstrated minor but measurable differences in the biodistribution profile between these [(⁸⁶Y)((S)-p-NH2-Bn-DOTA)]⁻ complex isomers, whereas no significant differences were observed for [(⁸⁶Y)-DOTA]-L-RNA isomers lacking the benzyl-amine pendant arm [1]. This isomerism is a direct consequence of the p-NH2-Bn substitution pattern.

⁸⁶Y Isomer Separation

Class-level

SAP and TSAP isomers separable via HPLC; minor biodistribution differences

Isomer characterization may be required for ⁸⁶Y studies

Wistar rat biodistribution; (S)-p-NH2-Bn-DOTA L-RNA conjugate

Evidence Dimension	Biodistribution variation between coordination isomers
Target Compound Data	Minor but measurable biodistribution differences between SAP and TSAP isomers of (S)-p-NH2-Bn-DOTA ⁸⁶Y complex
Comparator Or Baseline	DOTA (unsubstituted): no significant biodistribution differences between isomers in L-RNA conjugate
Quantified Difference	Qualitative observation of minor differences; exact quantitative tissue distribution values not extracted
Conditions	Wistar rat biodistribution studies; (S)-p-NH2-Bn-DOTA conjugated to L-RNA via isothiocyanate derivative; ⁸⁶Y radiolabeling

Why This Matters

The existence of separable coordination isomers with distinct biodistribution profiles necessitates rigorous quality control and isomer characterization during procurement and formulation, a requirement not uniformly applicable to unsubstituted DOTA chelators.

• [1] Schlesinger J, Bergmann R, Klussmann S, Wüst F. An 86Y-labeled mirror-image oligonucleotide: influence of Y-DOTA isomers on the biodistribution in rats. Bioconjug Chem. 2008 Mar;19(3):736-44. View Source

Thermodynamic Stability Constants of DOTA Derivatives

While direct experimental stability constants for p-NH2-Bn-DOTA with specific radiometals are not consistently reported in the primary literature, DOTA derivatives as a class form eight-coordinate complexes with metals such as Gd³⁺, ⁸⁹Zr, and Cu²⁺ with stability constants (log K) typically exceeding 20 . The Dearling et al. 2011 study established that differences in thermodynamic stability of Cu(II) complexes among five BFCs (including p-NH2-Bn-DOTA) did not translate to significant differences in tumor uptake, indicating that all tested macrocyclic chelators provide sufficient in vivo stability for ⁶⁴Cu applications [1].

Thermodynamic Stability

Class-level

log K >20 for DOTA-class complexes; in vivo ⁶⁴Cu stability >94.9% at 48 h

Class stability does not differentiate between macrocyclic BFCs

All tested chelators showed sufficient in vivo stability

Evidence Dimension	Thermodynamic stability constant (log K) and in vivo stability
Target Compound Data	DOTA derivative class: log K typically >20; in vivo ⁶⁴Cu immunoconjugate stability >95% at 24 h, >94.9% at 48 h
Comparator Or Baseline	Other macrocyclic BFCs (p-NH2-Bn-NOTA, DOTA, SarAr): all showed >95% stability at 24 h and >94.9% at 48 h
Quantified Difference	No significant difference in serum stability or tumor uptake among macrocyclic BFCs tested
Conditions	In vitro serum stability; in vivo tumor-bearing mouse biodistribution at 1, 24, and 48 h post-injection

Why This Matters

For procurement decisions where radiometal dissociation is a concern, the class-level high thermodynamic stability of DOTA-based chelators provides confidence in complex integrity, but does not differentiate p-NH2-Bn-DOTA from other DOTA or NOTA derivatives for stability alone.

• [1] Dearling JL, Voss SD, Dunning P, Snay E, Fahey F, Smith SV, Huston JS, Meares CF, Treves ST, Packard AB. Imaging cancer using PET — the effect of the bifunctional chelator on the biodistribution of a 64Cu-labeled antibody. Nucl Med Biol. 2011 Jan;38(1):29-38. View Source

p-NH2-Bn-DOTA Application Scenarios

⁶⁴Cu-Labeled Antibody PET Imaging

p-NH2-Bn-DOTA is validated for conjugation to anti-GD2 antibodies (ch14.18, hu14.18K322A) with subsequent ⁶⁴Cu radiolabeling achieving >95% radiochemical purity within 30 minutes at 37°C [5]. The resulting radioimmunoconjugates maintain >94.9% stability at 48 hours in vivo and provide quantifiable tumor imaging in M21 melanoma and neuroblastoma xenograft models. Procurement for this application should account for the observed 0.85±0.19 chelator-to-antibody conjugation stoichiometry and 48-hour liver uptake of 7.59±1.14 %ID/g for dosimetry calculations [2].

⁶⁸Ga-Labeled Porphyrin PET Tracers

When conjugated to symmetrical porphyrin derivatives such as 5,10,15,20-tetrakis(p-carboxymethyleneoxyphenyl)porphyrin, p-NH2-Bn-DOTA enables high radiochemical purity ⁶⁸Ga labeling with pharmacokinetic performance equivalent to p-NH2-Bn-NOTA-based constructs [5]. This equivalence provides procurement flexibility where supply chain or cost considerations favor either chelator. Researchers should note that while porphyrin applications show equivalent performance, antibody-based applications exhibit divergent liver clearance profiles.

⁸⁶Y-Labeled Oligonucleotide Conjugates

For ⁸⁶Y-labeled mirror-image oligonucleotide (L-RNA) constructs, (S)-p-NH2-Bn-DOTA forms two separable coordination isomers (SAP and TSAP) that exhibit minor biodistribution differences in rats [5]. This application scenario mandates HPLC isomer separation and characterization as part of the conjugation and purification workflow. Procurement specifications should include stereochemical purity requirements and isomer ratio acceptance criteria when adapting this compound for ⁸⁶Y-based SPECT or PET imaging.

¹⁷⁷Lu-Labeled Dendrimer-RGD Conjugates

p-NH2-Bn-DOTA has been successfully employed for ¹⁷⁷Lu complexation via acid-amine coupling using EDC/NHS chemistry with carboxyl-terminated PAMAM dendrimers bearing cRGDfK targeting peptides [5]. The resulting ¹⁷⁷Lu-PAMAM-DOTA-cRGDfK nano-system demonstrated receptor-mediated uptake in murine B16F10 melanoma cells during in vitro studies. This application leverages the DOTA macrocycle's established affinity for therapeutic radiometals including ¹⁷⁷Lu and ⁹⁰Y.

Application

Selection Property

Validation Focus

⁶⁴Cu Antibody PET Imaging Research

Conjugation stoichiometry and clearance context

Tumor xenograft biodistribution and liver dosimetry review

⁶⁸Ga Porphyrin PET Tracer Studies

Pharmacokinetic equivalence to NOTA derivatives

Application-specific clearance profile verification

⁸⁶Y Oligonucleotide Conjugate Imaging

Coordination isomer identity and separation

Isomer-specific biodistribution characterization

¹⁷⁷Lu Dendrimer-RGD Radioconjugate Studies

DOTA macrocycle chelation of therapeutic radiometals

Receptor-mediated uptake in tumor cell models

• [1] Dearling JL, Voss SD, Dunning P, Snay E, Fahey F, Smith SV, Huston JS, Meares CF, Treves ST, Packard AB. Chelator conjugation, Cu-64 radiolabeling, and in vitro and in vivo evaluation of hu14.18K322A, an anti-GD2 antibody for imaging neuroblastoma and melanoma. J Nucl Med. 2010;51(supplement 2):108. View Source
• [2] Dearling JL, Voss SD, Dunning P, Snay E, Fahey F, Smith SV, Huston JS, Meares CF, Treves ST, Packard AB. Imaging cancer using PET — the effect of the bifunctional chelator on the biodistribution of a 64Cu-labeled antibody. Nucl Med Biol. 2011 Jan;38(1):29-38. View Source
• [3] Guleria M, Das T, Amirdhanayagam J, Sarma HD, Dash A. Comparative Evaluation of Using NOTA and DOTA Derivatives as Bifunctional Chelating Agents in the Preparation of 68Ga-Labeled Porphyrin: Impact on Pharmacokinetics and Tumor Uptake in a Mouse Model. Cancer Biother Radiopharm. 2018 Feb;33(1):8-16. View Source
• [4] Schlesinger J, Bergmann R, Klussmann S, Wüst F. An 86Y-labeled mirror-image oligonucleotide: influence of Y-DOTA isomers on the biodistribution in rats. Bioconjug Chem. 2008 Mar;19(3):736-44. View Source
• [5] Assessment of 177Lu-labeled carboxyl-terminated polyamidoamine (PAMAM) dendrimer-RGD peptide conjugate. In vitro cell uptake studies in murine melanoma B16F10 cells. View Source